7-(4-methoxyphenyl)-3-(2-phenoxyethyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(4-methoxyphenyl)-3-(2-phenoxyethyl)thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H18N2O3S/c1-25-16-9-7-15(8-10-16)18-13-27-20-19(18)22-14-23(21(20)24)11-12-26-17-5-3-2-4-6-17/h2-10,13-14H,11-12H2,1H3
• InChI Key: ILPAXJVDEDKQKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CCOC4=CC=CC=C4
• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.4 g/mol
• CAS No.: 1105237-94-2

Description

7-(4-methoxyphenyl)-3-(2-phenoxyethyl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H18N2O3S and its molecular weight is 378.45. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

Synthesis and Biological Study of Thienopyrimidine Derivatives

A study highlighted the synthesis of new thienopyrimidine derivatives demonstrating significant antimicrobial and anti-inflammatory activities. These compounds exhibited remarkable activity against bacteria, fungi, and inflammation, suggesting their potential use in developing new therapeutic agents (Tolba, El-Dean, Ahmed, & Hassanien, 2018).

Antitumor Activity

Evaluation of Antitumor Activity of Thienopyrimidine and Thienotriazolopyrimidine Derivatives

Research focused on the synthesis of thienopyrimidine derivatives has shown potent anticancer activity against various human cancer cell lines. This study emphasizes the potential of these compounds in cancer therapy, with several derivatives exhibiting comparable or superior activity to standard drugs (Hafez & El-Gazzar, 2017).

Antifungal Effect

Antifungal Effect of Pyrimidin-Amine Derivatives

The synthesis of certain pyrimidin-amine derivatives has been explored, with findings showing effective antifungal properties against Aspergillus species. These results indicate the potential utility of these compounds in antifungal treatments (Jafar, Abdul Mahdi, Hadwan, & Alameri, 2017).

Structural Refinement for Enhanced Activity

Structural Refinement of Pyrazolo[4,3-d]pyrimidine Derivatives

A detailed study on the structural refinement of pyrazolo[4,3-d]pyrimidine derivatives for improved receptor-ligand recognition revealed that certain substituents enhance the affinity and selectivity of these compounds towards human A3 adenosine receptor antagonists. Such modifications provide insights into designing more effective therapeutic agents (Squarcialupi et al., 2016).